Cas no 1015-00-5 (Isoxazole, 4,5-dihydro-3-methyl-5-octyl-)

• Product Name: Isoxazole, 4,5-dihydro-3-methyl-5-octyl-
• CAS No: 1015-00-5
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 1129324
• PubChem ID: 13781466
• Update Time: 2025-04-20

Isoxazole, 4,5-dihydro-3-methyl-5-octyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4,5-dihydro-3-methyl-5-octyl-
• 3-methyl-5-octyl-4,5-dihydro-1,2-oxazole
• 1015-00-5
• 3-Methyl-5-octyl-4,5-dihydroisoxazole
• DTXSID40549286

• Inchi： 1S/C12H23NO/c1-3-4-5-6-7-8-9-12-10-11(2)13-14-12/h12H,3-10H2,1-2H3
• InChI Key： IZGOKSMDLTZGJV-UHFFFAOYSA-N
• SMILES： O1C(CC(C)=N1)CCCCCCCC

Computed Properties

• Exact Mass: 197.17809
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59